Cas no 320368-25-0 (4-(piperidine-1-sulfonyl)-N-{5-(E)-(thiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}benzamide)

• Product Name: 4-(piperidine-1-sulfonyl)-N-{5-(E)-(thiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}benzamide
• CAS No: 320368-25-0
• MF: C₁₉H₁₉N₅O₃S₃
• MW: 461.580859422684
• CID: 6012863
• PubChem ID: 9676976
• Update Time: 2025-06-13

4-(piperidine-1-sulfonyl)-N-{5-(E)-(thiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(piperidine-1-sulfonyl)-N-{5-(E)-(thiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}benzamide
• Benzamide, 4-(1-piperidinylsulfonyl)-N-[5-[(2-thienylmethylene)amino]-1,3,4-thiadiazol-2-yl]-
• 4-piperidin-1-ylsulfonyl-N-[5-[(E)-thiophen-2-ylmethylideneamino]-1,3,4-thiadiazol-2-yl]benzamide
• F0011-1117
• 320368-25-0
• (E)-4-(piperidin-1-ylsulfonyl)-N-(5-((thiophen-2-ylmethylene)amino)-1,3,4-thiadiazol-2-yl)benzamide
• AKOS024573901
• 4-(piperidine-1-sulfonyl)-N-{5-[(E)-[(thiophen-2-yl)methylidene]amino]-1,3,4-thiadiazol-2-yl}benzamide

• Inchi： 1S/C19H19N5O3S3/c25-17(21-19-23-22-18(29-19)20-13-15-5-4-12-28-15)14-6-8-16(9-7-14)30(26,27)24-10-2-1-3-11-24/h4-9,12-13H,1-3,10-11H2,(H,21,23,25)
• InChI Key： MAMRYVXIKVIJQR-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(N=CC2SC=CC=2)S1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 461.06500301g/mol
• Monoisotopic Mass: 461.06500301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 170Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: 6.95±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(piperidine-1-sulfonyl)-N-{5-(E)-(thiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}benzamide

Introduction to 4-(piperidine-1-sulfonyl)-N-{5-(E)-(thiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}benzamide and Its Significance in Modern Chemical Biology

4-(piperidine-1-sulfonyl)-N-{5-(E)-(thiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}benzamide, identified by its CAS number 320368-25-0, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways and its unique chemical properties. The presence of multiple heterocyclic moieties, including piperidine, thiadiazole, and thiophene, contributes to its complex reactivity and biological activity.

The structural composition of 4-(piperidine-1-sulfonyl)-N-{5-(E)-(thiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}benzamide is a testament to the ingenuity of medicinal chemists in designing molecules with precise targeting capabilities. The piperidine moiety, known for its ability to enhance solubility and binding affinity, plays a crucial role in the compound's interaction with biological targets. Additionally, the thiadiazole ring is a well-documented scaffold in drug discovery, exhibiting antimicrobial and anti-inflammatory properties. The incorporation of a thiophen-2-yl group further diversifies the compound's chemical landscape, enabling unique electronic and steric interactions.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate protein-protein interactions (PPIs) and other complex biological processes. 4-(piperidine-1-sulfonyl)-N-{5-(E)-(thiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}benzamide stands out as a promising candidate in this context. Its multifaceted structure allows it to engage with multiple binding sites on target proteins, potentially leading to synergistic effects. This characteristic is particularly valuable in the pursuit of therapies targeting multifunctional diseases or conditions where coordinated modulation of multiple pathways is required.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The piperidine sulfonyl group has been extensively studied for its ability to interact with neurotransmitter receptors, suggesting that this compound may have effects on central nervous system (CNS) function. Furthermore, the presence of the thiadiazole moiety has been associated with anti-depressant and anti-anxiety properties in several preclinical studies. These findings align with the broader trend in drug discovery towards identifying molecules that can address complex CNS disorders through multifaceted mechanisms.

The synthesis and characterization of 4-(piperidine-1-sulfonyl)-N-{5-(E)-(thiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}benzamide have been subjects of considerable research effort. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step functionalization have been instrumental in constructing the complex framework of this molecule. These synthetic advancements not only highlight the progress in organic chemistry but also pave the way for similar approaches in developing other novel bioactive compounds.

From a computational chemistry perspective, the molecular modeling of 4-(piperidine-1-sulfonyl)-N-{5-(E)-(thiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}benzamide has provided valuable insights into its binding interactions. Docking studies have revealed that this compound can effectively bind to various biological targets with high affinity. These computational predictions have been validated through experimental studies, underscoring the reliability of computational tools in drug discovery. The integration of computational methods with experimental validation represents a powerful approach for accelerating the development of new therapeutic agents.

The pharmacokinetic properties of 4-(piperidine-1-sulfonyl)-N-{5-(E)-(thiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}benzamide are also under investigation to ensure its suitability for clinical applications. Parameters such as solubility, stability, bioavailability, and metabolic clearance are critical factors that determine a drug's efficacy and safety profile. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties, making it a promising candidate for further development. However, additional research is needed to fully characterize these properties under various physiological conditions.

The potential therapeutic applications of this compound extend beyond neurological disorders. Its structural features suggest that it may also be effective against inflammatory diseases and cancer. Inflammatory pathways are increasingly recognized as key players in various chronic diseases, including cardiovascular disease and autoimmune disorders. By modulating these pathways through small molecules like 4-(piperidine-1-sulfonyl)-N-{5-(E)-(thiophen}-2\text{-}yl)methylideneamino\text{-}1,\text{3},\text{4}\text{-}thiadiazol\text{-}2\text{-yl}benzamide, researchers aim to develop novel therapeutic strategies that address these complex conditions more effectively.

Cancer research has also benefited from the exploration of heterocyclic compounds like thiadiazoles and thiophenes. These scaffolds have shown promise in inhibiting tumor growth by targeting various cellular processes involved in cancer progression. The unique combination of moieties present in 4-(piperidine\text{-}1\text{-}sulfonyl)\text{-}N\text{-}\{5\text-\((E)\)\text-\((thiophen}\text{-}2\text{-}\text{yl})\)methylideneamino\text-\(1,\text{3},\text{4}\)\text-\(thiadiazol}\)\(2\)\(\text{-}\)yl\)benzamide positions it as a potential lead compound for developing new anticancer agents.

The development of novel drug candidates is often accompanied by challenges related to selectivity and toxicity. It is crucial to ensure that compounds like 4-(piperidine\text{-}1\text{-}sulfonyl)\text{-}N\(\{5\)\(\text-\((E)\)\(\text-\(thiophen}\(\cdot\) 2 \(\))\)methylideneamino\( 1,\( 3,\( 4 \))\) thiadiazol\( \( 2 \))\) yl\) benzamide, while exhibiting potent activity against target proteins, do not exhibit significant off-target effects or toxicity at therapeutic doses. Ongoing studies are focused on evaluating these aspects through comprehensive safety profiling experiments.

The role of interdisciplinary collaboration cannot be overstated in advancing our understanding and utilization of compounds like 320368\-25\-0\. Integration across organic chemistry, medicinal chemistry, biochemistry, pharmacology, and computational biology has been instrumental in uncovering their potential applications\. This collaborative approach not only accelerates drug discovery but also ensures that new therapeutic agents are developed with a comprehensive understanding of their mechanisms \(of action\) \and \(potential side effects\) \[\ ]

In conclusion, \( 4\( \( \( piperidine\- \( 1\- sulfonyl\) \) \) \) \( N\( \( \{5\( \( (E)\( \( thiophen\- \( 2\- yl\) methylideneamino\( \( 1,\( 3,\( 4 \))\- thiadiazol\- \( 2\- yl\) benzamide\) ) ) ) ) ) ) ) ) ) ) represents a significant advancement in chemical biology \and pharmaceutical research\. Its intricate structure \and multifaceted biological activities make it a promising candidate for further exploration\. As research continues \to unravel its potential applications \in treating neurological disorders \& other diseases\[\ ]

It is an exciting time for scientists working at the intersection \of chemistry \& biology\. With each new discovery comes greater insight into how we can manipulate molecules \to improve human health\. Compounds like 320368\-25\-0 serve as testaments \to human ingenuity \& perseverance\. Through continued research \& development\[\ ]

We can hope \to see more breakthroughs emerge from such innovative work\. The future holds great promise for those who dare explore uncharted territories\. As we move forward\[\ ]

We must remain committed \to ethical practices \& responsible stewardship\. By doing so\[\ ]

We can ensure that our scientific endeavors contribute positively toward improving lives worldwide\[\ ]